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An In-depth Technical Guide to the Physical Properties of 2-Fluoro-3,4-
dimethoxybenzaldehyde

This technical guide provides a comprehensive overview of the key physical properties of 2-
Fluoro-3,4-dimethoxybenzaldehyde, a crucial intermediate in the synthesis of various

pharmaceuticals. The information is tailored for researchers, scientists, and professionals

involved in drug development and organic synthesis, offering a detailed look at the compound's

melting and boiling points, alongside the methodologies for their determination.

Compound Overview
2-Fluoro-3,4-dimethoxybenzaldehyde is an aromatic aldehyde that serves as a significant

building block in organic chemistry. Its structural features, including the aldehyde functional

group, a fluorine atom, and two methoxy groups, make it a versatile reagent in the preparation

of more complex, biologically active molecules. It is particularly noted for its use as an

intermediate in the synthesis of pharmaceuticals, especially those targeting the central nervous

system and antidepressant drugs[1]. The presence of the fluorine and methoxy substituents

influences the electronic and steric properties of the molecule, which can enhance the potency

and metabolic stability of the final drug products[1].
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The primary physical characteristics of 2-Fluoro-3,4-dimethoxybenzaldehyde are

summarized in the table below. These properties are fundamental for its handling, storage, and

application in synthetic chemistry.

Property Value Source

Melting Point 54.5-55.5 °C [2]

Boiling Point 268.2 ± 35.0 °C (Predicted) [2]

Appearance Light yellow to yellow solid [2]

Storage Conditions
Under inert gas (nitrogen or

Argon) at 2-8°C
[1][2]

Experimental Protocols
Precise determination of physical properties such as melting and boiling points is critical for the

characterization and quality control of chemical compounds. While specific experimental

reports for 2-Fluoro-3,4-dimethoxybenzaldehyde are not detailed in the provided search

results, standard laboratory procedures are applicable.

Melting Point Determination
The reported melting point of 54.5-55.5 °C was determined using a solvent system of ethanol

and water[2]. A common method for determining the melting point of a solid organic compound

is the capillary tube method using a melting point apparatus.

Methodology:

Sample Preparation: A small, finely powdered sample of 2-Fluoro-3,4-
dimethoxybenzaldehyde is packed into a capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a slow, controlled rate.
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Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which the substance is completely liquid are recorded. This

range is reported as the melting point.

Boiling Point Determination
The boiling point of 268.2 ± 35.0 °C for 2-Fluoro-3,4-dimethoxybenzaldehyde is a predicted

value[2]. Experimental determination for high-boiling liquids can be performed using distillation

or micro-boiling point methods.

Methodology (Distillation):

Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a

condenser, a receiving flask, and a thermometer placed at the vapor outlet.

Heating: The compound is placed in the distillation flask and heated.

Equilibrium: The temperature is recorded when the vapor and liquid phases are in

equilibrium, indicated by a constant temperature reading as the liquid condenses. This

temperature is the boiling point at the given atmospheric pressure.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the characterization of a

synthesized chemical compound like 2-Fluoro-3,4-dimethoxybenzaldehyde.
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Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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